2-(2-methoxy-6-methylpyridin-4-yl)acetonitrile
Description
2-(2-methoxy-6-methylpyridin-4-yl)acetonitrile is a chemical compound with the CAS Number: 1227577-48-1 . It has a molecular weight of 162.19 and its IUPAC name is (2-methoxy-6-methyl-4-pyridinyl)acetonitrile . The compound is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H10N2O/c1-7-5-8(3-4-10)6-9(11-7)12-2/h5-6H,3H2,1-2H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . More detailed physical and chemical properties such as melting point, boiling point, density, and solubility were not found in the available resources.Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements associated with it include H302, H312, H315, H319, H332, and H335 . These codes indicate that the compound can be harmful if swallowed, in contact with skin, or if inhaled, and it can cause skin and eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-methoxy-6-methylpyridin-4-yl)acetonitrile involves the reaction of 2-methoxy-6-methylpyridine-4-carbaldehyde with malononitrile in the presence of a base to form the corresponding cyanoacetate intermediate. The cyanoacetate intermediate is then hydrolyzed to yield the final product.", "Starting Materials": [ "2-methoxy-6-methylpyridine-4-carbaldehyde", "malononitrile", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2-methoxy-6-methylpyridine-4-carbaldehyde (1 equiv.) and malononitrile (2 equiv.) in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Acidify the reaction mixture with a suitable acid (e.g. hydrochloric acid) to yield the cyanoacetate intermediate.", "Step 4: Hydrolyze the cyanoacetate intermediate by refluxing with a suitable acid (e.g. hydrochloric acid) to yield the final product, 2-(2-methoxy-6-methylpyridin-4-yl)acetonitrile." ] } | |
CAS RN |
1227577-48-1 |
Molecular Formula |
C9H10N2O |
Molecular Weight |
162.2 |
Purity |
95 |
Origin of Product |
United States |
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